Bexarotene Acyl Glucuronide
Bexarotene Acyl Glucuronide
Bexarotene Acyl Glucuronide is a glucuronide metabolite of Bexarotene.
Brand Name:
Vulcanchem
CAS No.:
198700-33-3
VCID:
VC0193258
InChI:
InChI=1S/C30H36O8/c1-15-13-20-21(30(5,6)12-11-29(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)27(36)38-28-24(33)22(31)23(32)25(37-28)26(34)35/h7-10,13-14,22-25,28,31-33H,2,11-12H2,1,3-6H3,(H,34,35)/t22?,23-,24?,25?,28-/m0/s1
SMILES:
CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)C(CCC2(C)C)(C)C
Molecular Formula:
C30H36O8
Molecular Weight:
524.62
Bexarotene Acyl Glucuronide
CAS No.: 198700-33-3
Impurities
VCID: VC0193258
Molecular Formula: C30H36O8
Molecular Weight: 524.62
Purity: > 95%
CAS No. | 198700-33-3 |
---|---|
Product Name | Bexarotene Acyl Glucuronide |
Molecular Formula | C30H36O8 |
Molecular Weight | 524.62 |
IUPAC Name | (3S,6S)-3,4,5-trihydroxy-6-[4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoyl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C30H36O8/c1-15-13-20-21(30(5,6)12-11-29(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)27(36)38-28-24(33)22(31)23(32)25(37-28)26(34)35/h7-10,13-14,22-25,28,31-33H,2,11-12H2,1,3-6H3,(H,34,35)/t22?,23-,24?,25?,28-/m0/s1 |
SMILES | CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)C(CCC2(C)C)(C)C |
Description | Bexarotene Acyl Glucuronide is a glucuronide metabolite of Bexarotene. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Bexarotene Acyl-β-D-glucuronide; 1-[4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentaMethyl-2-naphthalenyl)ethenyl]benzoate] β-D-Glucopyranuronic Acid |
PubChem Compound | 129627130 |
Last Modified | Nov 11 2021 |
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